Cas no 40967-03-1 (1,3-Dihydro-7-chloro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one)

• Product name: 1,3-Dihydro-7-chloro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one
• CAS No: 40967-03-1
• MF: C₁₉H₁₉ClN₂O₄
• MW: 374.818164110184
• CID: 2634244

1,3-Dihydro-7-chloro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-3H-1,4-benzodiazepin-2-one
• 1,3-Dihydro-7-chloro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 1,3-dihydro-7-chloro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-
• 7-Chloro-1,3-dihydro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one
• 7-Chloro-3-(2,3-dihydroxypropoxy)-1-methyl-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one

• Inchi： 1S/C19H19ClN2O4/c1-22-16-8-7-13(20)9-15(16)17(12-5-3-2-4-6-12)21-18(19(22)25)26-11-14(24)10-23/h2-9,14,18,23-24H,10-11H2,1H3
• InChI Key： UINFKULKHSCUPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C(N2C)=O)OCC(CO)O
• BRN： 0766908

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 524
• XLogP3: 1.4
• Topological Polar Surface Area: 82.4